BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on 2-Octynoic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Octynoic acid

cat. No.: B1221367

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on 2-octynoic acid, a compound of interest in
various scientific and commercial applications, including its use in perfumes, lipsticks, and food
flavorings.[1][2] It is classified as an acetylenic fatty acid.[1][2]

Physicochemical Properties

The fundamental molecular attributes of 2-octynoic acid are summarized below. These values
are critical for experimental design, analytical characterization, and computational modeling.

Property Value Source
Molecular Formula CsH1202 [11[2][3][4]
Molecular Weight 140.18 g/mol [1]
Alternate Molecular Weight 140.1797 g/mol [3]
Alternate Molecular Weight 140.182 g/mol [4]
Alternate Molecular Weight 140.17968 g/mol [2]

CAS Registry Number 5663-96-7 [1][3]

Structural and Identifier Information
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Further identification and structural details are provided to ensure accurate sourcing and
handling of the compound.

Identifier Value

IUPAC Name oct-2-ynoic acid

Synonyms 2-Octyn-1-oic acid, Pentylpropiolic acid

nehl INChI=1S/C8H1202/c1-2-3-4-5-6-7-8(9)10/h2-
5H2,1H3,(H,9,10)

InChiKey BQDKCWCMDBMLEH-UHFFFAOYSA-N

Logical Relationship Diagram

The following diagram illustrates the relationship between the common name of the compound
and its fundamental chemical properties.
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Core Properties of 2-Octynoic Acid

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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